Cas no 1026796-37-1 (4-bromo-2-ethoxy-1-(trifluoromethyl)benzene)

• Product Name: 4-bromo-2-ethoxy-1-(trifluoromethyl)benzene
• CAS No: 1026796-37-1
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 4568536
• PubChem ID: 75480439
• Update Time: 2025-05-21

4-bromo-2-ethoxy-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-ethoxy-1-(trifluoromethyl)benzene

• Inchi： 1S/C9H8BrF3O/c1-2-14-8-5-6(10)3-4-7(8)9(11,12)13/h3-5H,2H2,1H3
• InChI Key： AFZSOGLGDIPPHP-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=CC=C(Br)C=C1OCC

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.06g/mol
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-bromo-2-ethoxy-1-(trifluoromethyl)benzene

4-Bromo-2-Ethoxy-1-(Trifluoromethyl)Benzene: A Comprehensive Overview

4-Bromo-2-Ethoxy-1-(Trifluoromethyl)Benzene (CAS No. 1026796-37-1) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a bromine atom at the 4-position, an ethoxy group at the 2-position, and a trifluoromethyl group at the 1-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for various applications.

The synthesis of 4-bromo-2-ethoxy-1-(trifluoromethyl)benzene involves a series of carefully designed reactions, often utilizing advanced catalytic systems and precise reaction conditions. Recent studies have highlighted the use of palladium-catalyzed coupling reactions to efficiently construct this compound. For instance, researchers have employed Suzuki-Miyaura coupling reactions to introduce the trifluoromethyl group onto the benzene ring, followed by bromination and ethoxylation steps to achieve the final product. These methods not only enhance the yield but also ensure high purity, which is critical for downstream applications.

One of the most promising applications of 4-bromo-2-ethoxy-1-(trifluoromethyl)benzene lies in its use as an intermediate in drug discovery. The trifluoromethyl group is known to confer stability and lipophilicity to molecules, which are desirable properties in pharmaceutical compounds. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. For example, a study published in *Journal of Medicinal Chemistry* reported that a derivative of this compound effectively inhibits acetylcholinesterase, a key enzyme implicated in Alzheimer's disease.

In addition to its pharmaceutical applications, 4-bromo-2-ethoxy-1-(trifluoromethyl)benzene has found utility in materials science. The compound's ability to undergo various functionalization reactions makes it an ideal candidate for designing advanced materials such as polymers and nanoparticles. For instance, researchers have utilized this compound as a monomer in the synthesis of novel polyurethanes with enhanced thermal stability and mechanical properties. These materials hold potential for use in high-performance coatings and adhesives.

The electronic properties of 4-bromo-2-ethoxy-1-(trifluoromethyl)benzene also make it a valuable substrate for electrochemical studies. Recent investigations have explored its role as an electrode material in organic electronics. The trifluoromethyl group's electron-withdrawing nature enhances the molecule's conjugation, which is beneficial for charge transport in devices such as organic field-effect transistors (OFETs). A study published in *Advanced Materials* demonstrated that incorporating this compound into OFETs significantly improved their carrier mobility and operational stability.

From an environmental perspective, understanding the fate and toxicity of 4-bromo-2-ethoxy-1-(trifluoromethyl)benzene is crucial for its safe handling and application. Recent toxicological studies have evaluated its potential impact on aquatic organisms. Results indicate that while the compound exhibits moderate toxicity at high concentrations, its environmental persistence is relatively low due to rapid biodegradation under aerobic conditions. These findings underscore the importance of implementing proper waste management practices during its production and use.

Looking ahead, ongoing research aims to further optimize the synthesis and application of 4-bromo-2-ethoxy-1-(trifluoromethyl)benzene. Scientists are exploring novel catalytic systems to streamline its production process while reducing environmental impact. Additionally, efforts are underway to investigate its potential as a precursor for advanced materials with tailored properties, such as stimuli-responsive polymers or bio-inspired sensors.

In conclusion, 4-bromo-2-ethoxy-1-(trifluoromethyl)benzene (CAS No. 1026796-37